![molecular formula C22H14Cl2FN3O2 B3035790 4-(2,4-dichlorobenzyl)-N-(4-fluorophenyl)-3-oxo-3,4-dihydro-2-quinoxalinecarboxamide CAS No. 338419-33-3](/img/structure/B3035790.png)
4-(2,4-dichlorobenzyl)-N-(4-fluorophenyl)-3-oxo-3,4-dihydro-2-quinoxalinecarboxamide
Overview
Description
4-(2,4-dichlorobenzyl)-N-(4-fluorophenyl)-3-oxo-3,4-dihydro-2-quinoxalinecarboxamide is a useful research compound. Its molecular formula is C22H14Cl2FN3O2 and its molecular weight is 442.3 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antagonists at NMDA and AMPA Receptors
This compound has been characterized as an antagonist at the glycine-site of NMDA and AMPA receptors (Hays et al., 1993).
Treatment of Viral Infections
It has applications in treating herpes virus infections, including HSV types 1 and 2, VSV, HCMV, Epstein-Barr virus, or human herpes viruses 7 and 8 (Habernickel, 2002).
Visualization of Peripheral Benzodiazepine Receptors
The compound is used in radioligands for noninvasive assessment of peripheral benzodiazepine type receptors in vivo with positron emission tomography (Matarrese et al., 2001).
c-Met Kinase Inhibitors
It has shown antiproliferative activity against cancer cell lines, being a multitargeted receptor tyrosine kinase inhibitor (Li et al., 2013).
Diuretic Properties
This compound possesses strong diuretic properties and can be used as a new hypertension remedy (Shishkina et al., 2018).
Synthesis of Drug Compounds
The compound's ring structure is crucial in the synthesis of various drug compounds, such as ethyl 1,4-dihydro-4-oxo-3-quinolinecarboxylate (Bunce et al., 2011).
Antimicrobial Activity
Novel quinoxaline 1,4-di-N-oxide derivatives of this compound have been synthesized and evaluated for antibacterial and antifungal activities (Soliman, 2013).
properties
IUPAC Name |
4-[(2,4-dichlorophenyl)methyl]-N-(4-fluorophenyl)-3-oxoquinoxaline-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H14Cl2FN3O2/c23-14-6-5-13(17(24)11-14)12-28-19-4-2-1-3-18(19)27-20(22(28)30)21(29)26-16-9-7-15(25)8-10-16/h1-11H,12H2,(H,26,29) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGCLWPNKSQIXSL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(C(=O)N2CC3=C(C=C(C=C3)Cl)Cl)C(=O)NC4=CC=C(C=C4)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H14Cl2FN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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